2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid

• IUPAC Name: 2-[(4-chloro-3-fluorobenzoyl)amino]acetic acid
• InChI: InChI=1S/C9H7ClFNO3/c10-6-2-1-5(3-7(6)11)9(15)12-4-8(13)14/h1-3H,4H2,(H,12,15)(H,13,14)
• InChI Key: LKBZDSOUQFASFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NCC(=O)O)F)Cl
• Molecular Formula: C9H7ClFNO3
• Molecular Weight: 231.61 g/mol

Description

2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is also known as CF3-PABA or 4-chloro-3-fluoro-N-[(2-carboxyethyl)amino]benzamide. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, as well as reduce inflammation in the body. In addition, it has been shown to have anticancer properties, as it can induce apoptosis (cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid in lab experiments is its wide range of potential applications. It can be used to study the mechanisms of various diseases and to develop new treatments. However, one limitation of using this compound is that it can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are many potential future directions for research involving 2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid. Some possible areas of investigation include:
- Further studies on its mechanisms of action and potential therapeutic applications
- Development of new synthesis and purification methods to make it more accessible for lab experiments
- Investigation of its potential as a diagnostic tool for certain medical conditions
- Exploration of its use in combination with other drugs or therapies to enhance its effectiveness
- Investigation of its potential as a sunscreen agent or in other cosmetic applications.

Synthesis Methods

The synthesis of 2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid involves the reaction of 4-chloro-3-fluoroaniline with chloroacetic acid in the presence of a catalyst. The resulting product is then purified using various techniques, including recrystallization and chromatography.

Scientific Research Applications

2-[(4-Chloro-3-fluorobenzoyl)amino]acetic acid has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have antimicrobial, anti-inflammatory, and anticancer properties. In addition, it has been investigated for its potential use as a sunscreen agent and as a diagnostic tool for certain medical conditions.